Cas no 26018-74-6 (6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid)

• Product Name: 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid
• CAS No: 26018-74-6
• MF: C₉H₇ClO₂S
• MW: 214.668680429459
• MDL: MFCD08691379
• CID: 5223905
• Update Time: 2026-03-07

6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid
• 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid

• MDL： MFCD08691379
• Inchi： 1S/C9H7ClO2S/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-2,4,8H,3H2,(H,11,12)
• InChI Key： CDZHZOSUCIBINM-UHFFFAOYSA-N
• SMILES： C12=CC(Cl)=CC=C1CC(C(O)=O)S2

6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid Security Information

• Storage Condition：(BD624444)

Additional information on 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid

Introduction to 6-Chloro-2,3-dihydro-1-benzothiophene-2-carboxylic Acid (CAS No. 26018-74-6)

6-Chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid (CAS No. 26018-74-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid.

Chemical Structure and Properties

6-Chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid is a derivative of benzothiophene, a heterocyclic compound consisting of a benzene ring fused to a thiophene ring. The presence of a chlorine atom at the 6-position and a carboxylic acid group at the 2-position imparts unique chemical properties to this molecule. The chlorine substituent enhances the lipophilicity of the compound, which can be advantageous for improving its bioavailability and cellular uptake. The carboxylic acid group, on the other hand, provides a functional handle for further chemical modifications and conjugations.

The molecular formula of 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid is C₁₀H₉O₂S, with a molecular weight of approximately 199.24 g/mol. It is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid has been extensively studied and optimized over the years. One of the most common approaches involves the reaction of 2-chlorobenzenethiol with acryloyl chloride or acrylic acid followed by cyclization under appropriate conditions. This method typically yields high purity products with good yields. Another synthetic route involves the reaction of 2-chlorobenzenesulfinic acid with acrylonitrile or acrylamide, followed by hydrolysis to form the desired carboxylic acid.

In recent years, green chemistry principles have been increasingly applied to the synthesis of organic compounds to reduce environmental impact and improve sustainability. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and reduce energy consumption. Additionally, catalysts such as palladium-based catalysts have been employed to improve selectivity and yield in the synthesis of 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid.

Biological Activities and Applications

6-Chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid has been investigated for its potential biological activities in various preclinical studies. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid could be a promising lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid has also demonstrated potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to exhibit synergistic effects when combined with conventional chemotherapeutic agents like doxorubicin and cisplatin.

In addition to its direct biological activities, 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid serves as an important building block for synthesizing more complex molecules with enhanced therapeutic properties. For example, it can be used as a starting material for the preparation of prodrugs that are designed to improve drug delivery and reduce side effects.

Recent Research Advancements

The ongoing research on 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid continues to uncover new insights into its mechanisms of action and potential applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing potent inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid could effectively disrupt specific PPIs involved in cancer progression and inflammation.

Another noteworthy development is the application of computational methods to predict the binding affinity and selectivity of 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid-based compounds with target proteins. Machine learning algorithms have been employed to optimize molecular structures for improved biological activity while minimizing off-target effects.

Safety Considerations and Future Outlook

Safety is a critical aspect when evaluating any potential therapeutic agent. While preliminary studies suggest that 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid is generally well-tolerated at therapeutic concentrations, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

The future outlook for 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid-based compounds is promising. Ongoing research aims to refine their chemical structures to enhance potency and selectivity while reducing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the pharmacokinetic properties of these compounds.

In conclusion, 6-chloro-2,3-dihydro-1-benzothiophene-2-carboxylic acid (CAS No. 26018-74-6) represents an important class of organic compounds with diverse biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive scaffold for drug discovery efforts in areas such as inflammation and cancer therapy.